4-bromo-N-[(3-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide

• IUPAC Name: 4-bromo-N-[(3-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H11BrN4O2/c1-17-7-10(13)11(16-17)12(19)15-14-6-8-3-2-4-9(18)5-8/h2-7,18H,1H3,(H,15,19)
• InChI Key: BMYFZHOREUBRQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NN=CC2=CC(=CC=C2)O)Br
• Molecular Formula: C12H11BrN4O2
• Molecular Weight: 323.15 g/mol

Description

4-bromo-N-[(3-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide is a chemical compound. Unfortunately, there isn’t much detailed information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-bromo-N-[(3-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide are not well-documented.

Scientific Research Applications

Synthesis and Derivative Formation

• 4-bromo-N-[(3-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide and its derivatives, such as 2-aminopyrazine-3-carboxamide, have been studied for their potential in forming various pteridin-4-one derivatives. This synthesis explores the transformation of these compounds into different derivatives with potential applications in chemical research (Albert, 1979).

Radiochemical Applications

• The compound has been explored in the synthesis of radiolabeled compounds like N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide. Such compounds have potential applications in positron emission tomography (PET), particularly for studying CB1 cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).

Antimicrobial Activity

• Novel derivatives of 4-bromo-N-[(3-hydroxyphenyl)methylideneamino]-1-methylpyrazole-3-carboxamide, like (E)-4-(arylideneamino)-N-(4-bromophenyl)-5-mercapto-4H-1,2,4-triazole-3-carboxamide, have been synthesized and screened for antimicrobial activity. These compounds show potential as antimicrobial agents against various bacterial and fungal strains (Morabia, 2015).

Antiviral and Cytostatic Activity

• Nucleoside and nucleotide derivatives of related compounds, such as 4-hydroxy-3-beta-D-ribofuranosylpyrazole-5-carboxamide, have been evaluated for antiviral and cytostatic activities. These studies contribute to the understanding of how structural modifications can impact the biological activity of such compounds (Petrie et al., 1986).

Chemical Synthesis and Transformation

• The compound has been involved in various chemical synthesis and transformation studies, contributing to the field of organic chemistry and the development of new synthetic routes and methodologies. This includes research on its transformation into different pyrazolines and pyrazole derivatives with potential chemical and pharmacological applications (Effenberger & Krebs, 1984).

Mechanism of Action

The mechanism of action of this compound is not known as it might not have been studied extensively.